Cas no 5768-12-7 (2,4,6-Piperidinetrione(9CI))

• Product Name: 2,4,6-Piperidinetrione(9CI)
• CAS No: 5768-12-7
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 947396
• PubChem ID: 429250
• Update Time: 2025-04-19

2,4,6-Piperidinetrione(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Piperidinetrione(9CI)
• 2,4,6-PIPERIDINETRIONE
• 5768-12-7
• SCHEMBL3164754
• DTXSID60330375
• piperidine-2,4,6-trione

• Inchi： 1S/C5H5NO3/c7-3-1-4(8)6-5(9)2-3/h1-2H2,(H,6,8,9)
• InChI Key： QQNAAOIGTOESQU-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(C1)=O)=O

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.24000
• LogP: -0.67910